Cas no 373372-26-0 (2-acetamido-4-(4-methoxyphenyl)thiophene-3-carboxylic acid)

• Product Name: 2-acetamido-4-(4-methoxyphenyl)thiophene-3-carboxylic acid
• CAS No: 373372-26-0
• MF: C₁₄H₁₃NO₄S
• MW: 291.32232260704
• CID: 6552612
• PubChem ID: 876991
• Update Time: 2025-11-02

2-acetamido-4-(4-methoxyphenyl)thiophene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-acetamido-4-(4-methoxyphenyl)thiophene-3-carboxylic acid
• HMS1697D20
• Oprea1_682938
• EN300-18229397
• BIM-0036147.P001
• 373372-26-0
• SR-01000222854
• SR-01000222854-1
• CBMicro_035958
• AKOS000676115

• Inchi： 1S/C14H13NO4S/c1-8(16)15-13-12(14(17)18)11(7-20-13)9-3-5-10(19-2)6-4-9/h3-7H,1-2H3,(H,15,16)(H,17,18)
• InChI Key： FXUOCLIBKYXXDZ-UHFFFAOYSA-N
• SMILES： S1C=C(C(C(=O)O)=C1NC(C)=O)C1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 291.05652907g/mol
• Monoisotopic Mass: 291.05652907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 104Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-acetylarylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides N-acetylarylamines

Additional information on 2-acetamido-4-(4-methoxyphenyl)thiophene-3-carboxylic acid

Comprehensive Overview of 2-Acetamido-4-(4-methoxyphenyl)thiophene-3-carboxylic acid (CAS No. 373372-26-0)

2-Acetamido-4-(4-methoxyphenyl)thiophene-3-carboxylic acid (CAS No. 373372-26-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This thiophene derivative is characterized by its unique molecular structure, which combines an acetamido group, a methoxyphenyl moiety, and a carboxylic acid functionality. Such structural features make it a valuable intermediate in the synthesis of bioactive molecules and advanced materials.

In recent years, the demand for heterocyclic compounds like 2-acetamido-4-(4-methoxyphenyl)thiophene-3-carboxylic acid has surged due to their applications in drug discovery and development. Researchers are particularly interested in its potential as a building block for kinase inhibitors and anti-inflammatory agents, aligning with current trends in personalized medicine and targeted therapies. The compound's methoxyphenyl group is often associated with enhanced bioavailability, a hot topic in modern pharmacology.

From a synthetic chemistry perspective, CAS 373372-26-0 exemplifies the growing importance of functionalized thiophenes in organic synthesis. Its carboxylic acid group allows for further derivatization, making it a versatile precursor for amide coupling reactions and esterifications – techniques frequently searched by synthetic chemists in academic and industrial settings. The compound's stability under various reaction conditions has been noted in several peer-reviewed journals, addressing a common query among researchers about thiophene derivative stability.

The materials science community has also shown interest in 2-acetamido-4-(4-methoxyphenyl)thiophene-3-carboxylic acid for its potential in organic electronic applications. With the global push toward flexible electronics and organic photovoltaics, this compound's conjugated thiophene core offers intriguing possibilities for charge transport materials. This aligns perfectly with current searches about next-generation electronic materials and sustainable semiconductor alternatives.

Analytical characterization of 373372-26-0 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis – methodologies frequently queried by quality control specialists. The compound's chromatographic behavior and spectral properties have been well-documented, providing valuable references for researchers troubleshooting compound identification challenges.

In the context of green chemistry initiatives, there's growing discussion about optimizing the synthesis of 2-acetamido-4-(4-methoxyphenyl)thiophene-3-carboxylic acid using catalytic methods and environmentally benign solvents. This responds to increasing searches for sustainable synthetic protocols and eco-friendly chemical production methods. Several recent publications have explored microwave-assisted synthesis routes for this compound, addressing the popular query about time-efficient organic synthesis.

The compound's structure-activity relationships continue to be an active area of investigation, particularly in medicinal chemistry optimization studies. Computational chemists frequently search for information about molecular docking potential and pharmacophore modeling of such thiophene-containing compounds, making this aspect particularly relevant to current research trends.

From a commercial perspective, 2-acetamido-4-(4-methoxyphenyl)thiophene-3-carboxylic acid is available through specialized chemical suppliers with varying purity grades, addressing common procurement questions. The compound's storage stability and handling considerations are well-documented, providing practical information for laboratory professionals searching for compound management best practices.

Ongoing research continues to uncover new applications for this versatile compound, particularly in the development of bioconjugates and prodrug systems. Its dual functionality makes it particularly valuable in linker chemistry – a rapidly growing field in biopharmaceutical development. This responds to increasing interest in targeted drug delivery systems and smart therapeutics, which dominate current pharmaceutical research discussions.

As the scientific community moves toward more structure-based drug design, compounds like 2-acetamido-4-(4-methoxyphenyl)thiophene-3-carboxylic acid provide crucial molecular scaffolds for fragment-based discovery. Its balanced lipophilicity profile and hydrogen bonding capacity make it particularly interesting for addressing drug permeability challenges – a frequent topic in ADME optimization searches.

The future outlook for CAS 373372-26-0 appears promising, with potential applications expanding into agrochemical research and material coatings. Its photophysical properties are currently being investigated for possible use in sensing applications, responding to growing interest in chemical sensors and diagnostic tools. This multifaceted potential ensures that 2-acetamido-4-(4-methoxyphenyl)thiophene-3-carboxylic acid will remain a compound of significant interest across multiple scientific disciplines.